Hexyl Mercaptan

• CAS No.: 111-31-9
• Product Name: Hexyl Mercaptan
• Molecular Formula: C6H14S; CH3(CH2)5SH; C6H14S
• Molecular Weight: 118.24 g/mol
• IUPAC Name: hexane-1-thiol
• Standard InChI: InChI=1S/C6H14S/c1-2-3-4-5-6-7/h7H,2-6H2,1H3
• Standard InChIKey: PMBXCGGQNSVESQ-UHFFFAOYSA-N
• SMILES: CCCCCCS
• Canonical SMILES: CCCCCCS
• Boiling Point: 304 °F at 760 mm Hg (NIOSH, 2016); 151.0 °C; 151 °C; 304°F
• Density: 0.84 (NIOSH, 2016); d 0.84; Relative density (water = 1): 0.84; 0.824-0.835; 0.84
• Flash Point: 68 °F (NIOSH, 2016); 30 °C; 68°F
• Melting Point: -113 °F (NIOSH, 2016); -81.0 °C; Mp -81 °; -81°C; -113°F
• Physical Description: N-hexanethiol is a colorless liquid with an unpleasant odor. Mp: -81°C; bp: 152-153°C. Density 0.838 g cm-3 (at 25°C).; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid with earthy odour; Colorless liquid with an unpleasant odor.
• Description: 1-Hexanethiol, also known as hexane-1-thiol or 1-hexylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Hexanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-hexanethiol is primarily located in the membrane (predicted from logP). 1-Hexanethiol has a burnt, fat, and fatty taste.; N-hexanethiol is a colorless liquid with an unpleasant odor. Mp: -81°C; bp: 152-153°C. Density 0.838 g cm-3 (at 25°C).
• Solubility: Insoluble (NIOSH, 2016); Solubility in water: none; soluble in oil and alcohol; Insoluble
• Synonyms: 1-Hexanethiol; Hexanethiol; 1-Hexyl Mercaptan; 1-Hexylthiol; 1-Mercaptohexane; Hexan-1-thiol; Hexylthiol; NSC 99106; n-Hexanethiol; n-Hexyl Mercaptan; n-Hexylthiol
• Vapor Density: Relative vapor density (air = 1): 5.04
• Vapor Pressure: 4.20 mmHg; Vapor pressure, kPa at 40 °C: 0.16
• PubChem Compound: 8106
• Last Modified: Nov 11 2021